Cas no 20005-42-9 (5-(4-bromophenyl)furan-2-carbaldehyde)

• Product Name: 5-(4-bromophenyl)furan-2-carbaldehyde
• CAS No: 20005-42-9
• MF: C₁₁H₇BrO₂
• MW: 251.076082468033
• MDL: MFCD00239387
• CID: 51443
• PubChem ID: 87560687
• Update Time: 2025-06-22

5-(4-bromophenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenyl)furan-2-carbaldehyde
• 5-(4-Bromophenyl)-2-furancarboxaldehyde
• 5-(4-bromophenyl)furfural
• 5-(4-Bromophenyl)-2-furaldehyde
• 5-(4-Bromo-phenyl)-furan-2-carbaldehyde
• 4-bromobenzenediazonium
• 5-(4-bromophenyl)-2-furancarboxyaldehyde
• 5-(4-bromophenyl)furan aldehyde
• 5-(4-bromophenyl)-furan-2-carboxaldehyde
• 5-(4-bromo-phenyl)-furfural
• 5-(4-bromophenyl)-2-furancarbaldehyde
• 2-Furancarboxaldehyde, 5-(4-bromophenyl)-
• QRTAOOSYSVHQGT-UHFFFAOYSA-N
• 5-P-Bromophenyl furancarboxaldehyde
• ZERO/005087
• 5-(p-bromophenyl)furfural
• ARONIS001292
• F0850-6721
• B3295
• GS-6507
• FT-0619638
• 20005-42-9
• 5-(4-Bromophenyl)furfural, 97%
• SY050572
• SCHEMBL397009
• MFCD00239387
• A4377
• AC-8312
• 5-(4-Bromophenyl)-2-furaldehyde #
• EN300-18421
• AMY24887
• InChI=1/C11H7BrO2/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11/h1-7
• CS-W009470
• GEO-00551
• DTXSID20347267
• W-200204
• AKOS000108192
• SB60954
• Z57915937
• BB 0245443
• 5-p-Bromophenylfurancarboxaldehyde
• CHEMBL4458926
• H10362
• BBL008403
• ALBB-026353
• STK065671
• DB-000398
• 5-(4-bromophenyl)furan-2-carbaldehyde

• MDL： MFCD00239387
• Inchi： 1S/C11H7BrO2/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11/h1-7H
• InChI Key： QRTAOOSYSVHQGT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 249.96300
• Monoisotopic Mass: 249.962942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• Color/Form: Not available
• Density: 1.518
• Melting Point: 150.0 to 154.0 deg-C
• Boiling Point: 371.9°C at 760 mmHg
• Flash Point: 178.7 °C
• Refractive Index: 1.613
• PSA: 30.21000
• LogP: 3.52160
• Solubility: Not available

5-(4-bromophenyl)furan-2-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C(BD8329)

Additional information on 5-(4-bromophenyl)furan-2-carbaldehyde

Introduction to 5-(4-bromophenyl)furan-2-carbaldehyde (CAS No. 20005-42-9)

5-(4-bromophenyl)furan-2-carbaldehyde, with the CAS number 20005-42-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a furan ring and a brominated phenyl group, making it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular formula of 5-(4-bromophenyl)furan-2-carbaldehyde is C₁₁H₈BrO₂, and its molecular weight is approximately 236.08 g/mol. The compound is a white to off-white crystalline solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for a wide range of synthetic transformations and analytical techniques.

In the realm of medicinal chemistry, 5-(4-bromophenyl)furan-2-carbaldehyde has been extensively studied for its potential as a lead compound in drug discovery. Recent research has highlighted its role as an intermediate in the synthesis of bioactive molecules with diverse therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the development of novel anti-inflammatory agents. The brominated phenyl group provides a reactive site for further functionalization, enabling the synthesis of derivatives with enhanced biological activity.

Beyond its applications in drug discovery, 5-(4-bromophenyl)furan-2-carbaldehyde has also shown promise in materials science. Its unique electronic properties and thermal stability make it an attractive candidate for the development of functional materials such as organic semiconductors and luminescent materials. A recent study published in Advanced Materials explored the use of this compound as a building block for organic light-emitting diodes (OLEDs). The researchers demonstrated that the incorporation of 5-(4-bromophenyl)furan-2-carbaldehyde into OLED structures significantly improved device performance, highlighting its potential in next-generation display technologies.

The synthetic accessibility of 5-(4-bromophenyl)furan-2-carbaldehyde is another factor contributing to its widespread use in research and development. Several efficient synthetic routes have been reported in the literature, including a one-pot synthesis from commercially available starting materials. This ease of synthesis not only reduces production costs but also facilitates large-scale manufacturing processes. A notable example is a protocol described in Organic Letters that achieved high yields and excellent purity using palladium-catalyzed cross-coupling reactions.

In addition to its synthetic utility, the safety profile of 5-(4-bromophenyl)furan-2-carbaldehyde has been thoroughly evaluated. Toxicological studies have shown that it exhibits low toxicity when handled under appropriate conditions. However, like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling to ensure safety.

The environmental impact of 5-(4-bromophenyl)furan-2-carbaldehyde is another important consideration. Recent studies have focused on developing green synthetic methods to minimize environmental footprint. For example, a study published in Green Chemistry demonstrated the use of environmentally friendly solvents and catalysts to synthesize this compound with reduced waste generation and energy consumption.

In conclusion, 5-(4-bromophenyl)furan-2-carbaldehyde (CAS No. 20005-42-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features, synthetic accessibility, and favorable safety profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.